Cas no 441045-17-6 (Eribulin mesylate)

• Product Name: Eribulin mesylate
• CAS No: 441045-17-6
• Molecular Formula: C₄₀H₅₉NO₁₁^.CH₄O₃S
• Molecular Weight: 826.002220000001
• MDL: MFCD22572760
• CID: 1516004
• PubChem ID: 17755248

Eribulin mesylate Properties

Names and Identifiers

• Eribulin Mesilate
• E7389
• 11,15:18,21:24,28-Triepoxy-7,9-ethano-12,15-methano-9H,15H-furo[3,2-I]furo[2',3':5,6]pyrano[4,3-b][1,4]dioxacyclopentacosin-5(4H)-one, 2-[(2S)-3-amino-2-hydroxypropyl]hexacosahydro-3-methoxy-26-methyl-20,27-bis(methylene)-,2R,3R,3aS,7R,8aS,9S,10aR,11S,12R,13aR,13bS,15S,18S,21S,24S,26R,28R,29aS)-,methanesulfonate (salt)
• Eribulin Mesylate
• B1939 mesylate
• E7389 mesylate
• ER-086526 mesylate
• Halaven
• Eribulin (mesylate)
• EX-A4873
• AV9U0660CW
• Q27882076
• B1939 mesylate; E7389 mesylate; ER-086526 mesylate
• BP-29356
• MS-31534
• ERIBULIN MESYLATE [EMA EPAR]
• 11,15:18,21:24,28-Triepoxy-7,9-ethano-12,15-methano-9H,15H-furo[3,2-i]furo[2',3':5,6]pyrano[4,3-b][1,4]dioxacyclopentacosin-5(4H)-one, 2-[(2S)-3-amino-2-hydroxypropyl]hexacosahydro-3-methoxy-26-methyl-20,27-bis(methylene)-, (2R,3R,3aS,7R,8aS,9S,10aR,11S,12R,13aR,13bS,15S,18S,21S,24S,26R,28R,29aS)-, methanesulfonate (salt)
• CHEBI:70710
• ERIBULIN MESYLATE [VANDF]
• ERIBULIN MONOMETHANESULFONATE [MI]
• Eribulin mesylate (USAN)
• ERIBULIN MESILATE [MART.]
• 2-(3-amino-2-hydroxypropyl)hexacosahydro-3-methoxy-26-methyl-20,27-bis(methylene)11,15-18,21-24,28-triepoxy-7,9-ethano-12,15-methano-9H,15H-furo(3,2-i)furo(2',3'-5,6)pyrano(4,3-b)(1,4)dioxacyclopentacosin-5-(4H)-one methanesulfonate
• E 7389
• 441045-17-6
• Halaven (TN)
• QAMYWGZHLCQOOJ-WRNBYXCMSA-N
• NSC-707389
• ERIBULIN MESILATE (MART.)
• ERIBULIN MESYLATE [ORANGE BOOK]
• (2R,3R,3aS,7R,8aS,9S,10aR,11S,12R,13aR,13bS,15S,18S,21S,24S,26R,28R,29aS)-2-((2S)-3-Amino-2-hydroxypropyl)-3-methoxy-26-methyl-20,27-dimethylidenehexacosahydro-11,15:18,21:24,28-triepoxy-7,9-ethano-12,15-methano-9H,15H-furo(3,2-i)furo(2',3':5,6)pyrano(4,3-b)(1,4)dioxacyclopentacosin-5(4H)-one methanesulfonate
• Eribulin mesilate (JAN)
• CHEMBL1683544
• D08914
• Eribulin (as mesylate)
• UNII-AV9U0660CW
• 11,15:18,21:24,28-Triepoxy-7,9-ethano-12,15-methano-9H,15H-furo[3,2-i]furo[2',3':5,6]pyrano[4,3-b][1,4]dioxacyclopentacosin-5(4H)-one, 2-[(2S)-3-amino-2-hydroxypropyl]hexacosahydro-3-methoxy-26-methyl-20,27-bis(methylene)-, (2R,3R,3aS,7R,8aS,9S,10aR,11S,12R,13aR,13bS,15S,18S,21S,24S,26R,28R,29aS)-, methanesulfonate (1:1)
• F81328
• (2R,3R,3aS,7R,8aS,9S,10aR,11S,12R,13aR,13bS,15S,18S,21S,24S,26R,28R,29aS)-2-((2S)-3-amino-2-hydroxypropyl)-3-methoxy-26-methyl-20,27-dimethylidenehexacosahydro-11,15:18,21:24,28-triepoxy-7,9-ethano-12,15-methano-9H,15H-furo(3,2-i)furo(2',3':5,6)pyrano(4,3-b)(1,4)dioxacyclopentacosin-5(4H)-one methanesulfonate (salt)
• Eribulin mesylate [USAN]
• AKOS030238218
• E-7389
• Halichondrin B Analog
• ERIBULIN MESILATE [WHO-DD]
• 11,15:18,21:24,28-Triepoxy-7,9-ethano-12,15-methano-9H,15H-furo(3,2-i)furo(2',3':5,6)pyrano(4,3-b)(1,4)dioxacyclopentacosin-5(4H)-one, 2-((2S)-3- amino-2-hydroxypropyl)hexacosahydro-3-methoxy-26-methyl-20,27-bis(methylene)-, 2R,3R,3aS,7R,8aS,9S,10aR,11S,12R,13aR,13bS,15S,18S,21S,24S,26R,28R,29aS)-, methanesulfonate (salt)
• Eribulin monomethanesulfonate
• Eribulin Mesylate?
• B-1939
• (1S,3S,6S,9S,12S,14R,16R,18S,20R,21R,22S,26R,29S,31R,32S,33R,35R,36S)-20-[(2S)-3-amino-2-hydroxypropyl]-21-methoxy-14-methyl-8,15-dimethylidene-2,19,30,34,37,39,40,41-octaoxanonacyclo[24.9.2.13,32.13,33.16,9.112,16.018,22.029,36.031,35]hentetracontan-24-one;methanesulfonic acid
• GLXC-10261
• HY-13442A
• ERIBULIN MESILATE [JAN]

• MDL： MFCD22572760
• InChIKey： QAMYWGZHLCQOOJ-WRNBYXCMSA-N
• Inchi： InChI=1S/C40H59NO11.CH4O3S/c1-19-11-24-5-7-28-20(2)12-26(45-28)9-10-40-17-33-36(51-40)37-38(50-33)39(52-40)35-29(49-37)8-6-25(47-35)13-22(42)14-27-31(16-30(46-24)21(19)3)48-32(34(27)44-4)15-23(43)18-41;1-5(2,3)4/h19,23-39,43H,2-3,5-18,41H2,1,4H3;1H3,(H,2,3,4)/t19-,23+,24+,25-,26+,27+,28+,29+,30-,31+,32-,33-,34-,35+,36+,37+,38-,39+,40+;/m1./s1
• SMILES： C=C1C[C@@](CC[C@@]2(C[C@@]3([H])O4)O[C@]([C@](O[C@](C5)([H])CC6)([H])[C@@]6([H])O7)([H])[C@@]4([H])[C@]7([H])[C@@]3([H])O2)([H])O[C@@]1([H])CC[C@](C[C@@H](C)C8=C)([H])O[C@]8([H])C[C@@](O[C@H](C[C@H](O)CN)[C@@H]9OC)([H])[C@]9([H])CC5=O.CS(=O)(O)=O

Computed Properties

• Exact Mass: 825.39692686g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 4
• Monoisotopic Mass: 825.39692686g/mol
• Heavy Atom Count: 57
• Complexity: 1470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(121.07 mM)Ethanol : ≥ 100 mg/mL(121.07 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Color/Form: No data available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrans Furopyrans